Cas no 1290557-43-5 (Methyl2-oxa-5-azabicyclo[2.2.1]heptane-7-carboxylate)

• Product Name: Methyl2-oxa-5-azabicyclo[2.2.1]heptane-7-carboxylate
• CAS No: 1290557-43-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 4566643
• Update Time: 2025-10-16

Methyl2-oxa-5-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxa-5-azabicyclo[2.2.1]heptane-7-carboxylate
• methyl2-oxa-5-azabicyclo[2.2.1]heptane-7-carboxylate
• AM806354
• BB 0262542
• D85298
• Methyl2-oxa-5-azabicyclo[2.2.1]heptane-7-carboxylate

• Inchi： 1S/C7H11NO3/c1-10-7(9)6-4-3-11-5(6)2-8-4/h4-6,8H,2-3H2,1H3
• InChI Key： RFRZGADDDKZSEJ-UHFFFAOYSA-N
• SMILES： O1CC2C(C(=O)OC)C1CN2

Computed Properties

• Exact Mass: 157.074
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 47.6

Additional information on Methyl2-oxa-5-azabicyclo[2.2.1]heptane-7-carboxylate

Methyl 2-Oxa-5-Azabicyclo[2.2.1]Heptane-7-Carboxylate: A Comprehensive Overview

Methyl 2-Oxa-5-Azabicyclo[2.2.1]Heptane-7-Carboxylate, also known by its CAS number 1290557-43-5, is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of bicyclic amides and is characterized by its rigid, bicyclic structure, which imparts unique chemical and physical properties.

The molecular structure of Methyl 2-Oxa-5-Azabicyclo[2.2.1]Heptane-7-Carboxylate consists of a bicyclo[2.2.1]heptane framework with an oxygen atom at position 2 and a nitrogen atom at position 5, forming a fused ring system. The carboxylate group at position 7 is esterified with a methyl group, contributing to the compound's stability and solubility properties.

Recent studies have highlighted the potential of this compound in drug design due to its ability to act as a scaffold for bioactive molecules. The rigid bicyclic structure allows for precise control over the spatial arrangement of substituents, making it an ideal candidate for exploring new therapeutic agents.

In terms of synthesis, Methyl 2-Oxa-5-Azabicyclo[2.2.1]Heptane-7-Carboxylate can be prepared via various methods, including ring-closing metathesis and multi-component reactions. These methods not only ensure high yields but also provide access to structurally diverse derivatives, which are valuable for pharmacological studies.

The compound has shown promising results in preliminary biological assays, particularly in its ability to modulate enzyme activity and interact with cellular receptors. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, offering new avenues for treating conditions such as inflammation and neurodegenerative diseases.

Moreover, the unique properties of Methyl 2-Oxa-5-Azabicyclo[2.2.1]Heptane-7-Carboxylate make it a valuable tool in materials science, where its rigid structure can be exploited for the development of advanced materials with tailored mechanical and thermal properties.

In conclusion, Methyl 2-Oxa-5-Azabicyclo[2.2.1]Heptane-7-Carboxylate (CAS No: 1290557-43-5) represents a versatile compound with significant potential across multiple disciplines. Its structural features, synthesis methods, and biological applications underscore its importance in contemporary chemical research.